Cas no 848949-92-8 ((S)-ethyl 4-fluoro-4-methyl-2-(pent-4-enamido)pentanoate)

(S)-ethyl 4-fluoro-4-methyl-2-(pent-4-enamido)pentanoate structure
848949-92-8 structure
Product Name:(S)-ethyl 4-fluoro-4-methyl-2-(pent-4-enamido)pentanoate
CAS No:848949-92-8
MF:C13H22FNO3
MW:259.317087650299
CID:3030577
PubChem ID:11414265
Update Time:2025-07-29

(S)-ethyl 4-fluoro-4-methyl-2-(pent-4-enamido)pentanoate Chemical and Physical Properties

Names and Identifiers

    • (S)-4-氟-4-甲基-2-(戊-4-烯酰氨基)戊酸乙酯
    • (S)-ethyl 4-fluoro-4-methyl-2-(pent-4-enamido)pentanoate
    • ethyl (2S)-4-fluoro-4-methyl-2-(pent-4-enoylamino)pentanoate
    • N-(4-Pentenoyl)-gamma-fluoro-L-leucine ethyl ester
    • (S)-ethyl4-fluoro-4-methyl-2-(pent-4-enamido)pentanoate
    • L-Leucine, 4-fluoro-N-(1-oxo-4-pentenyl)-, ethyl ester
    • L-Leucine,4-fluoro-N-(1-oxo-4-penten-1-yl)-,ethyl ester
    • 4-Fluoro-N-(1-oxo-4-penten-1-yl)-L-leucine ethyl ester (ACI)
    • L-Leucine, 4-fluoro-N-(1-oxo-4-pentenyl)-, ethyl ester (9CI)
    • CS-13904
    • CS-M1420
    • SCHEMBL14066058
    • 848949-92-8
    • L-Leucine, 4-fluoro-N-(1-oxo-4-penten-1-yl)-, ethyl ester
    • AKOS037649929
    • Inchi： 1S/C13H22FNO3/c1-5-7-8-11(16)15-10(9-13(3,4)14)12(17)18-6-2/h5,10H,1,6-9H2,2-4H3,(H,15,16)/t10-/m0/s1
    • InChI Key： HWSFRFALWWYHTN-JTQLQIEISA-N
    • SMILES： [C@H](CC(F)(C)C)(C(=O)OCC)NC(=O)CCC=C

Computed Properties

  • Exact Mass: 259.15837173g/mol
  • Monoisotopic Mass: 259.15837173g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 9
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 55.4

(S)-ethyl 4-fluoro-4-methyl-2-(pent-4-enamido)pentanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
E69830-25mg
(S)-ethyl 4-fluoro-4-methyl-2-(pent-4-enamido)pentanoate
 848949-92-8 98%
25mg
 ¥5362.0 2023-09-07
ChemScence
CS-M1420-25mg
L-Leucine, 4-fluoro-N-(1-oxo-4-penten-1-yl)-, ethyl ester
 848949-92-8
25mg
 $330.0 2022-04-26
Key Organics Ltd
CS-13904-0.25g
(S)-ethyl 4-fluoro-4-methyl-2-(pent-4-enamido)pentanoate
 848949-92-8 >97%
0.25g
 £2484.00 2025-02-09

(S)-ethyl 4-fluoro-4-methyl-2-(pent-4-enamido)pentanoate Production Method

Production Method 1

848949-90-6 848949-90-6
848949-92-8 848949-92-8
Reaction Conditions
1.1 Catalysts: Triethylamine ,  Lipase CaLB, Candida antarctica Solvents: Ethanol ,  tert-Butyl methyl ether ;  4 h, rt; rt → 35 °C; 0.5 h, 35 °C
Reference
An Efficient Chemoenzymatic Approach to (S)-γ-Fluoroleucine Ethyl Ester
Limanto, John; Shafiee, Ali; Devine, Paul N.; Upadhyay, Veena; Desmond, Richard A.; et al, Journal of Organic Chemistry, 2005, 70(6), 2372-2375

Production Method 2

848949-92-8 848949-92-8
Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: Triacylglycerol lipase Solvents: tert-Butyl methyl ether ;  6 h, 50 °C
Reference
dynamic kinetic resolution synthesis of a fluorinated amino acid ester amide by a continuous process lipase-mediated ethanolysis of an azalactone
Truppo, Matthew; Pollard, David; Moore, Jeffrey; Devine, Paul, Practical Methods for Biocatalysis and Biotransformations, 2010, 162, 162-164

Production Method 3

848949-90-6 848949-90-6
848949-92-8 848949-92-8
Reaction Conditions
1.1 Catalysts: Triacylglycerol lipase Solvents: tert-Butyl methyl ether ;  10 min, rt; rt → 60 °C
1.2 Reagents: Triethylamine Solvents: Ethanol ;  60 °C
Reference
Development of an Improved Immobilized CAL-B for the Enzymatic Resolution of a Key Intermediate to Odanacatib
Truppo, Matthew D.; Hughes, Gregory, Organic Process Research & Development, 2011, 15(5), 1033-1035

Production Method 4

848949-90-6 848949-90-6
848949-92-8 848949-92-8
Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: Triacylglycerol lipase Solvents: tert-Butyl methyl ether ;  60 °C
Reference
Development of an improved immobilized CAL-B for the enzymatic resolution of a key intermediate to odanacatib
Trupp, Matthew D.; Hughes, Gregory J., Practical Methods for Biocatalysis and Biotransformations 2, 2012, 227, 227-229

(S)-ethyl 4-fluoro-4-methyl-2-(pent-4-enamido)pentanoate Raw materials

(S)-ethyl 4-fluoro-4-methyl-2-(pent-4-enamido)pentanoate Preparation Products

(S)-ethyl 4-fluoro-4-methyl-2-(pent-4-enamido)pentanoate Related Literature

848949-92-8 ((S)-ethyl 4-fluoro-4-methyl-2-(pent-4-enamido)pentanoate) Related Products

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